Cas no 2228779-73-3 (3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine
• CAS No: 2228779-73-3
• MF: C₁₄H₁₆F₂N₂
• MW: 250.287050247192
• CID: 6536491
• PubChem ID: 165640800
• Update Time: 2025-06-12

3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine
• 2228779-73-3
• [3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutyl]methanamine
• EN300-1943883

• Inchi： 1S/C14H16F2N2/c1-18-5-4-10-2-3-11(6-12(10)18)13(9-17)7-14(15,16)8-13/h2-6H,7-9,17H2,1H3
• InChI Key： CRIHJEVXHDNIEG-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=C3C=CN(C)C3=C2)(CN)C1)F

Computed Properties

• Exact Mass: 250.12815484g/mol
• Monoisotopic Mass: 250.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31Ų

Additional information on 3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine

Introduction to 3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine (CAS No. 2228779-73-3)

3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine, with the CAS number 2228779-73-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and features a unique cyclobutylmethanamine moiety with difluoro substitution. Its structural complexity and potential biological activity make it a promising candidate for various therapeutic applications.

The chemical structure of 3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine is characterized by a cyclobutane ring attached to a methylene group, which is further substituted with a difluoromethyl group. The indole ring, a common scaffold in bioactive molecules, is also present and is substituted with a methyl group at the 1-position and an amino group at the 6-position. This combination of structural elements provides a unique set of properties that are being explored for their potential therapeutic benefits.

Recent studies have highlighted the potential of 3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine in various biological systems. One notable area of research is its activity as a modulator of neurotransmitter systems. Indole derivatives are known to interact with serotonin receptors, and preliminary data suggest that this compound may exhibit selective serotonin reuptake inhibition (SSRI) properties. This makes it a potential candidate for the treatment of mood disorders such as depression and anxiety.

In addition to its potential as an SSRI, 3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine has shown promise in neurodegenerative disease models. Studies have indicated that it may possess neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine have also been investigated. Preliminary data suggest that it has favorable oral bioavailability and metabolic stability, which are crucial factors for drug development. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Safety and toxicity profiles are critical aspects of drug development, and initial studies on 3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine have shown promising results. In vitro assays have demonstrated low cytotoxicity against various cell lines, indicating that it may be well-tolerated in vivo. However, more comprehensive safety assessments are needed to fully understand its potential side effects and long-term safety profile.

The synthesis of 3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine involves several steps, including the formation of the indole scaffold, introduction of the methyl and amino groups, and subsequent attachment of the cyclobutane ring with difluoromethylation. Recent advancements in synthetic chemistry have made these processes more efficient and scalable, facilitating the production of this compound for research purposes.

In conclusion, 3,3-difluoro-1-(1-methyl-1H-indol-6-yl)cyclobutylmethanamine (CAS No. 2228779-73-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and safety profile. As new findings emerge, this compound may play a significant role in the development of novel treatments for various neurological and psychiatric disorders.